Cas no 1216304-85-6 (2-[(propan-2-yloxy)methyl]morpholine)

• Product Name: 2-[(propan-2-yloxy)methyl]morpholine
• CAS No: 1216304-85-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4578435
• PubChem ID: 58303653
• Update Time: 2025-10-29

2-[(propan-2-yloxy)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2-[(propan-2-yloxy)methyl]morpholine
• Morpholine, 2-[(1-methylethoxy)methyl]-
• 2-[(1-Methylethoxy)methyl]-morpholine

• Inchi： 1S/C8H17NO2/c1-7(2)11-6-8-5-9-3-4-10-8/h7-9H,3-6H2,1-2H3
• InChI Key： SLPUHYSYZSKHFL-UHFFFAOYSA-N
• SMILES： N1CCOC(COC(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-[(propan-2-yloxy)methyl]morpholine

2-[(Propan-2-yloxy)methyl]Morpholine: A Comprehensive Overview

The compound with CAS No. 1216304-85-6, commonly referred to as 2-[(propan-2-yloxy)methyl]morpholine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the morpholine family, which is a class of heterocyclic amines widely used in various applications, including drug development and industrial processes. The morpholine core of this compound provides a unique chemical environment that facilitates a range of functional group transformations, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-[(propan-2-yloxy)methyl]morpholine as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The propan-2-yloxy substituent adds a layer of complexity to the molecule, enhancing its versatility in reacting with other chemical entities. This substituent also contributes to the compound's solubility properties, which are critical for its application in pharmaceutical formulations.

In terms of synthesis, 2-[(propan-2-yloxy)methyl]morpholine can be prepared via several routes, including nucleophilic substitution and ring-opening reactions. One notable method involves the reaction of morpholine with epoxides under specific conditions to introduce the propan-2-yloxy group. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is essential for applications in asymmetric synthesis.

The physical properties of CAS No. 1216304-85-6 are equally intriguing. Its melting point and boiling point are well-documented, providing chemists with valuable data for optimizing reaction conditions. Additionally, the compound exhibits moderate stability under standard storage conditions, making it suitable for long-term use in research and industrial settings.

One area where 2-[(propan-2-yloxy)methyl]morpholine has shown particular promise is in the field of materials science. Researchers have investigated its potential as a precursor for the synthesis of advanced polymers and coatings. The ability to modify the morpholine ring with various substituents opens up new possibilities for tailoring material properties such as flexibility, durability, and thermal stability.

Furthermore, recent advancements in computational chemistry have enabled scientists to model the electronic structure of CAS No. 1216304-85-6 with unprecedented accuracy. These studies have provided insights into the compound's reactivity and selectivity in different chemical environments, paving the way for innovative applications in catalysis and green chemistry.

In conclusion, 2-[(propan-2-yloxy)methyl]morpholine (CAS No. 1216304-85-6) is a versatile and multifaceted compound that continues to captivate researchers across diverse disciplines. Its unique chemical properties, combined with its potential for functionalization, make it an invaluable tool in modern chemistry.